Cas no 2416243-31-5 (2-amino-3-(2-fluoropyridin-3-yl)propan-1-ol hydrochloride)

• Product Name: 2-amino-3-(2-fluoropyridin-3-yl)propan-1-ol hydrochloride
• CAS No: 2416243-31-5
• MF: C₈H₁₂ClFN₂O
• MW: 206.645084381104
• MDL: MFCD32667296
• CID: 5674738
• PubChem ID: 146155148
• Update Time: 2025-11-03

2-amino-3-(2-fluoropyridin-3-yl)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2416243-31-5
• 2-amino-3-(2-fluoropyridin-3-yl)propan-1-ol hydrochloride
• EN300-26678833
• 2-Amino-3-(2-fluoropyridin-3-yl)propan-1-ol;hydrochloride

• MDL： MFCD32667296
• Inchi： 1S/C8H11FN2O.ClH/c9-8-6(2-1-3-11-8)4-7(10)5-12;/h1-3,7,12H,4-5,10H2;1H
• InChI Key： RJTCVPGNGVTZSD-UHFFFAOYSA-N
• SMILES： Cl.FC1C(=CC=CN=1)CC(CO)N

Computed Properties

• Exact Mass: 206.0622189g/mol
• Monoisotopic Mass: 206.0622189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-3-(2-fluoropyridin-3-yl)propan-1-ol hydrochloride

2-amino-3-(2-fluoropyridin-3-yl)propan-1-ol hydrochloride

2-amino-3-(2-fluoropyridin-3-yl)propan-1-ol hydrochloride is a highly specialized organic compound with the CAS number 2416243-31-5. This compound is notable for its unique structural features, which include an amino group, a fluoropyridine moiety, and a hydroxyl group. The presence of these functional groups makes it a versatile molecule with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of fluoropyridine derivatives in drug discovery. The fluorine atom in the pyridine ring contributes to enhanced stability and bioavailability, making this compound a promising candidate for therapeutic agents. Researchers have explored its potential as an inhibitor of certain enzymes, which could lead to innovative treatments for diseases such as cancer and neurodegenerative disorders.

The synthesis of 2-amino-3-(2-fluoropyridin-3-yl)propan-1-ol hydrochloride involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the preparation of the fluoropyridine intermediate, followed by nucleophilic substitution and subsequent acid-mediated hydroxylation. This compound is typically isolated as its hydrochloride salt due to its basic nature, which enhances its solubility and stability.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C, making it suitable for thermal processing in various industrial applications. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in chromatographic separations and other purification methods.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of 2-amino-3-(2-fluoropyridin-3-yl)propan-1-ol hydrochloride with high accuracy. These studies reveal that the molecule has a significant dipole moment due to the electron-withdrawing effects of the fluorine atom and the amino group. This characteristic makes it an attractive candidate for use in piezoelectric materials and other advanced electronic devices.

The biological activity of this compound has been extensively studied in vitro. It has shown potent inhibitory effects on several key enzymes, including kinases and proteases, which are implicated in various pathological conditions. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, further expanding its potential therapeutic applications.

In conclusion, 2-amino-3-(2-fluoropyridin-3-yl)propan-1-oL hydrochloride (CAS No: 2416243–31–5) is a remarkable compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with its favorable physical and biological properties, positions it as a valuable asset in both academic research and industrial development.